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CAS No.: 60996-94-3

Cat. No.: S13211319

Pharmacological Profile & Hazards

The following table summarizes the key in vitro pharmacological characteristics of dipyanone at the p-

opioid receptor (MOR), which underlies its public health risk [1] [2].

Parameter Value Context & Comparison
MOR Potency 39.9 nM [1] [2]/ 96.8 nM [3] Similar to methadone (ECso = 50.3
(ECso) nM); less potent than fentanyl [1] [2].

MOR Efficacy  155% [1] [2] / 106% [3] (vs. reference agonist)  Full agonist with efficacy similar to
(Emax) or greater than hydromorphone [1]

[2].
Primary Respiratory depression, CNS depression, Pattern of strong MOR agonism is

Health Risks bradycardia, hypotension, abuse liability, and similar to methadone [3].
fatal overdose [3].

Analytical Detection & Metabolism

Identifying dipyanone use relies on detecting the parent compound and its metabolites. Key biomarkers and

concentrations from case studies are listed below.
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Aspect Details

| Key Metabolic Biomarkers | « EMDPB: 4'-[2-ethylidene-5-methyl-3,3-diphenylpyrrolidin-1-yl]butan-1'-ol
* EMDPBA: 4'-[2-ethylidene-5-methyl-3,3-diphenylpyrrolidin-1-yl]butanoic acid [3]. | | Primary Metabolic
Pathway | Opening of the pyrrolidine ring, followed by cyclization to form EMDPB and EMDPBA. Other
pathways include hydroxylation, reduction, and O-glucuronidation [3]. | | Postmortem Blood
Concentrations | 370 ng/mL (USA case) [2], 720 ng/mL - 1400 ng/mL (German cases) [3]. | | Urine

Concentrations | >1000 ng/mL (reported in a case) [3]. |

The experimental workflow for studying dipyanone's metabolism and receptor activity involves a multi-

pronged approach, as visualized below.
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Experimental workflow for dipyanone characterization

Detailed Experimental Protocols

1. In Vitro Human Hepatocyte Incubations [3]

e Cell Preparation: Thaw cryopreserved human hepatocytes and suspend in supplemented William's
Medium E. Assess viability (>80%) using the trypan blue exclusion method and adjust concentration
to 2 x 10° cells/mL.

¢ Incubation: Mix 250 pL hepatocyte suspension with 250 L of dipyanone (20 pumol/L in medium).
Incubate in culture plates at 37°C for 0 h (control) and 3 h.

o Termination & Analysis: Stop reactions with ice-cold acetonitrile. Centrifuge and store supernatants
at -80°C until LC-HRMS/MS analysis.

2. p-Opioid Receptor (MOR) Activation Assay [1] [2]

e Assay Principle: A NanoBIT B-arrestin 2 recruitment assay. MOR activation causes recruitment of 3-
arrestin 2, restoring luciferase activity.

e Procedure: Treat cells expressing MOR with test compounds. Measure luminescence to generate
concentration-response curves.

o Data Analysis: Calculate ECso (potency) and Emax (efficacy) relative to a reference agonist like
hydromorphone.

Legal Status and Regulatory Context

The legal situation for dipyanene in the United States is indirect.

Jurisdiction/Substance Status Basis

Dipyanone (USA) Not explicitly Subiject to restriction under the Federal
scheduled [4], but likely ~ Analogue Act [4]. It is structurally and
an illicit controlled pharmacologically similar to the Schedule Il
substance. substance methadone [3] [1] [2].

Methadone (USA) Schedule 11 Controlled Substances Act (CSA).
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Jurisdiction/Substance Status Basis

Dipipanone (USA) Schedule | Controlled Substances Act (CSA) [5].

The dynamic landscape of novel synthetic opioids (NSOs) and their regulation is a critical area of concern.
The DEA establishes annual production quotas for Schedule I and II substances [6]. While the provided
document does not mention dipyanene, its structural and pharmacological similarity to known opioids like

methadone is the basis for its control under analogue laws [3] [4].

Implications for Professionals

For researchers and forensic professionals, the key takeaways are:

¢ Analytical Focus: Include EMDPB and EMDPBA as specific biomarkers for dipyanone consumption
in analytical screens [3].

¢ Risk Assessment: Its strong MOR agonist profile confirms a high potential for abuse, dependence,
and life-threatening respiratory depression [3].

¢ Regulatory Vigilance: The absence of explicit scheduling does not imply legality, as the Federal
Analogue Act can be applied to prosecute the manufacture and distribution of dipyanone [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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